2-(4-(azepan-1-ylsulfonyl)piperazin-1-yl)-N-(2,5-dichlorophenyl)acetamide

Specification

• CAS No.: 839682-47-2
• Molecular Formula: C18H26Cl2N4O3S
• Molecular Weight: 449.4g/mol
• IUPAC Name: 2-[4-(azepan-1-ylsulfonyl)piperazin-1-yl]-N-(2,5-dichlorophenyl)acetamide
• Standard InChI: InChI=1S/C18H26Cl2N4O3S/c19-15-5-6-16(20)17(13-15)21-18(25)14-22-9-11-24(12-10-22)28(26,27)23-7-3-1-2-4-8-23/h5-6,13H,1-4,7-12,14H2,(H,21,25)
• Standard InChI Key: FPHRKGHMQBNMNY-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves alkylation reactions or condensation reactions between appropriate amines and alkylating reagents. For example, related compounds like 2-(4-(azepan-1-ylsulfonyl)piperazin-1-yl)-N-(4-fluorophenyl)acetamide are synthesized using similar methods, involving the reaction of piperazine derivatives with sulfonyl chlorides and subsequent amide formation.

Pharmacological Activity

While specific pharmacological data for 2-(4-(azepan-1-ylsulfonyl)piperazin-1-yl)-N-(2,5-dichlorophenyl)acetamide is not available, related compounds have shown potential in various therapeutic areas. For instance, phenylacetamide derivatives have been studied for their anticonvulsant properties, with some showing activity in animal models of epilepsy. The presence of a dichlorophenyl group could potentially influence the compound's biological activity, possibly affecting its interaction with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis, characterization, and pharmacological evaluation. This would involve in vitro and in vivo tests to assess potential therapeutic applications, such as anticonvulsant or anti-inflammatory activities.